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Compound of Interest

Compound Name: GKK1032B

Cat. No.: B607646 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GKK1032B is a fungal metabolite derived from Penicillium citrinum that has demonstrated

significant antiproliferative and antibacterial properties.[1] An alkaloid compound, GKK1032B
has been identified as a potent inducer of apoptosis in human osteosarcoma MG63 cells,

operating through the activation of the caspase pathway.[1][2][3] Its efficacy is highlighted by an

IC50 value of 3.49 µmol·L-1 against the MG63 cell line.[1] This document provides detailed

protocols for the preparation of GKK1032B stock solutions using dimethyl sulfoxide (DMSO) as

a solvent, ensuring accurate and reproducible experimental results.

Physicochemical Properties and Solubility
GKK1032B is supplied as a solid powder and is soluble in DMSO. While a precise maximum

solubility value in DMSO is not publicly available, it is readily dissolved for the preparation of

high-concentration stock solutions.

Table 1: Physicochemical Data for GKK1032B
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Property Value Reference

CAS Number 358375-11-8

Molecular Weight 501.67 g/mol

Appearance Solid powder

Purity (by HPLC) ≥ 98%

Solvent Soluble in DMSO

Protocol: Preparation of GKK1032B Stock Solution
This protocol outlines the steps to prepare a 10 mM stock solution of GKK1032B in DMSO.

This concentration is a common starting point for subsequent dilutions to working

concentrations for various in vitro assays.

Materials:

GKK1032B powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Procedure:

Equilibrate Reagents: Allow the GKK1032B powder and DMSO to come to room

temperature before use. This is particularly important for DMSO, which has a freezing point

of 18.5°C.

Weigh GKK1032B: Accurately weigh the desired amount of GKK1032B powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.017 mg of GKK1032B.
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Dissolve in DMSO: Add the appropriate volume of DMSO to the GKK1032B powder. For the

example above, add 1 mL of DMSO.

Ensure Complete Dissolution: Vortex the solution thoroughly until the GKK1032B powder is

completely dissolved. Gentle warming (e.g., in a 37°C water bath) can aid dissolution if

necessary. Visually inspect the solution to ensure there are no undissolved particles.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Table 2: Stock Solution Preparation Guide

Desired Stock
Concentration

Mass of GKK1032B for 1
mL

Mass of GKK1032B for 5
mL

1 mM 0.502 mg 2.51 mg

5 mM 2.51 mg 12.55 mg

10 mM 5.02 mg 25.1 mg

50 mM 25.1 mg 125.5 mg

Storage and Stability
Proper storage of the GKK1032B stock solution is critical to maintain its biological activity.

Table 3: Storage Conditions

Storage Type Temperature Duration Reference

Powder -20°C 3 years

4°C 2 years

In Solvent (DMSO) -80°C 3 months

-20°C 2 weeks
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For long-term storage, it is recommended to store the DMSO stock solution at -80°C. For short-

term use, -20°C is adequate. Avoid repeated freeze-thaw cycles.

Experimental Workflow: From Stock to Working
Solution
The following diagram illustrates the general workflow for preparing working solutions from the

concentrated DMSO stock for cell-based assays.
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Caption: Experimental workflow for GKK1032B solution preparation.

Mechanism of Action: Apoptosis Induction
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GKK1032B induces apoptosis in cancer cells through the intrinsic mitochondrial pathway. This

process involves the release of cytochrome c from the mitochondria, which subsequently

activates a cascade of caspases, ultimately leading to programmed cell death.

The signaling pathway initiated by GKK1032B is depicted below.
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Caption: GKK1032B-induced apoptosis signaling pathway.

Safety Precautions
GKK1032B is for research use only and not for human or veterinary use.

Handle GKK1032B powder in a chemical fume hood to avoid inhalation.

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses.

DMSO can facilitate the absorption of other chemicals through the skin. Exercise caution

when handling DMSO solutions.

Consult the Safety Data Sheet (SDS) for comprehensive safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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